![molecular formula C25H32N4O2S B3007347 N-[[5-butylsulfanyl-4-(2,6-diethylphenyl)-1,2,4-triazol-3-yl]methyl]-4-methoxybenzamide CAS No. 476432-67-4](/img/structure/B3007347.png)
N-[[5-butylsulfanyl-4-(2,6-diethylphenyl)-1,2,4-triazol-3-yl]methyl]-4-methoxybenzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
“N-[[5-butylsulfanyl-4-(2,6-diethylphenyl)-1,2,4-triazol-3-yl]methyl]-4-methoxybenzamide” is a chemical compound with the molecular formula C25H32N4O2S and a molecular weight of 452.62. It contains a 1,2,4-triazole ring, which is a type of heterocyclic compound. Heterocyclic compounds containing nitrogen atoms, especially heterocyclic rings with three nitrogen atoms, like 1,2,4-triazole ring, are one of the most important active pharmaceutical scaffolds .
Synthesis Analysis
While specific synthesis methods for this compound are not available in the search results, 1,2,4-triazole derivatives can be synthesized through various methods . The structures of these derivatives are usually confirmed by spectroscopic techniques like IR, 1H-NMR, Mass spectroscopy and Elemental analysis .Molecular Structure Analysis
The molecular structure of this compound includes a 1,2,4-triazole ring, a butylsulfanyl group, a diethylphenyl group, a methoxybenzamide group, and a methyl group. The exact structure would need to be confirmed through spectroscopic techniques .Scientific Research Applications
- The compound’s triazole moiety contributes to its antifungal properties. Researchers have investigated its effectiveness against fungal pathogens, including Candida species and Aspergillus strains. By inhibiting fungal enzymes or disrupting cell membranes, this compound shows promise as a potential antifungal agent .
- The benzamide group in the compound has been studied for its anti-inflammatory effects. It may modulate immune responses by targeting specific pathways involved in inflammation. Researchers explore its potential as a therapeutic agent for inflammatory diseases .
- Preliminary studies suggest that this compound exhibits cytotoxic effects against certain cancer cell lines. Its unique structure, combining a triazole ring and a methoxybenzamide, warrants further investigation. Researchers aim to understand its mechanism of action and evaluate its potential as an anticancer drug .
- The crowded tert-butyl group in the compound influences its reactivity. Researchers have explored its use in biocatalytic processes, where it may serve as a substrate or inhibitor. Understanding its interactions with enzymes can lead to novel applications in biotechnology .
- Scientists have investigated the compound’s absorption, distribution, metabolism, and excretion (ADME) properties. These studies provide insights into its bioavailability, half-life, and tissue distribution. Such information is crucial for drug development and optimization .
- The compound’s π-conjugated system, including the triazole and methoxybenzamide moieties, makes it interesting for material science. Researchers explore its use in organic semiconductors, light-emitting diodes (LEDs), and photovoltaic devices. Its electronic properties and stability are key areas of investigation .
Antifungal Activity
Anti-Inflammatory Potential
Anticancer Properties
Biocatalysis and Enzyme Inhibition
Pharmacokinetic Studies
Material Science and Organic Electronics
properties
IUPAC Name |
N-[[5-butylsulfanyl-4-(2,6-diethylphenyl)-1,2,4-triazol-3-yl]methyl]-4-methoxybenzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C25H32N4O2S/c1-5-8-16-32-25-28-27-22(17-26-24(30)20-12-14-21(31-4)15-13-20)29(25)23-18(6-2)10-9-11-19(23)7-3/h9-15H,5-8,16-17H2,1-4H3,(H,26,30) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RKDXGJVZAQTHRV-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCSC1=NN=C(N1C2=C(C=CC=C2CC)CC)CNC(=O)C3=CC=C(C=C3)OC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C25H32N4O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
452.6 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-[[5-butylsulfanyl-4-(2,6-diethylphenyl)-1,2,4-triazol-3-yl]methyl]-4-methoxybenzamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.